Cas no 118965-14-3 (5-phenylpent-4-enenitrile)

• Product Name: 5-phenylpent-4-enenitrile
• CAS No: 118965-14-3
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• CID: 3670415
• PubChem ID: 14090305
• Update Time: 2025-10-31

5-phenylpent-4-enenitrile Chemical and Physical Properties

Names and Identifiers

• 4-Pentenenitrile, 5-phenyl-
• 5-phenylpent-4-enenitrile
• (E)-5-phenyl-pent-4-enenitrile
• (E)-5-phenylpent-4-enenitrile
• 5-phenyl-4-pentenonitrile
• (4E)-5-phenylpent-4-enenitrile
• Z3300796892
• EN300-1861398
• 118965-14-3
• 30154-21-3
• (4E)-5-phenyl-4-pentenenitrile

• Inchi： 1S/C11H11N/c12-10-6-2-5-9-11-7-3-1-4-8-11/h1,3-5,7-9H,2,6H2/b9-5+
• InChI Key： KATNLSJFTSLOCB-WEVVVXLNSA-N
• SMILES： N#CCC/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 157.089149355Da
• Monoisotopic Mass: 157.089149355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.8Ų

Additional information on 5-phenylpent-4-enenitrile

Introduction to 5-phenylpent-4-enenitrile (CAS No: 118965-14-3)

5-phenylpent-4-enenitrile, with the chemical formula C₉H₇N, is a fascinating organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This molecule, identified by its unique CAS number 118965-14-3, exhibits a conjugated system consisting of an alkyne and an aromatic ring, which imparts distinct electronic and photophysical properties. The presence of a phenyl group attached to a pent-4-enenitrile backbone makes it a versatile scaffold for designing novel bioactive molecules and functional materials.

The structural features of 5-phenylpent-4-enenitrile make it an attractive candidate for various applications, particularly in the synthesis of pharmacophores. The conjugation between the triple bond and the aromatic ring enhances its reactivity, allowing for facile functionalization at multiple sites. This property is particularly valuable in drug discovery, where precise molecular modifications can fine-tune biological activity. Recent studies have highlighted its potential as a precursor in the development of small-molecule inhibitors targeting specific enzymatic pathways.

In the realm of materials science, 5-phenylpent-4-enenitrile has been explored for its optical properties. The extended π-system in this compound enables efficient charge transfer processes, making it suitable for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have demonstrated that incorporating this molecule into polymer matrices can enhance light outcoupling efficiency and improve device performance. The aromaticity of the phenyl ring further contributes to thermal stability, which is crucial for long-term device reliability.

One of the most intriguing aspects of 5-phenylpent-4-enenitrile is its role in medicinal chemistry. The nitrile group serves as a versatile handle for further derivatization, allowing chemists to introduce diverse functional moieties while maintaining the core pharmacophoric structure. Several recent publications have reported the synthesis of analogs derived from 5-phenylpent-4-enenitrile that exhibit promising antimicrobial and anti-inflammatory activities. These findings underscore the compound's significance as a building block for therapeutic agents.

The synthesis of 5-phenylpent-4-enenitrile typically involves cross-coupling reactions between terminal alkynes and aryl halides, followed by deprotonation and subsequent trapping with copper catalysts. Advances in transition-metal catalysis have enabled more efficient and scalable production methods, making this compound more accessible for research purposes. Recent innovations in green chemistry have also focused on optimizing these reactions to minimize waste and improve atom economy, aligning with sustainable practices in chemical synthesis.

The pharmacological potential of 5-phenylpent-4-enenitrile has been further explored through computational modeling and high-throughput screening. Molecular docking studies have revealed that derivatives of this compound can interact with target proteins involved in neurological disorders, cancer, and metabolic diseases. These computational predictions have guided experimental efforts to identify lead compounds with enhanced binding affinity and selectivity. Such interdisciplinary approaches highlight the importance of integrating computational chemistry with traditional synthetic methodologies.

In addition to its pharmaceutical applications, 5-phenylpent-4-enenitrile has found utility in agrochemical research. Its structural motif is reminiscent of natural products known for their bioactivity against pests and pathogens. By leveraging biocatalysis techniques, researchers have successfully modified this scaffold to produce novel agrochemicals with improved efficacy and environmental safety profiles. This underscores the broad applicability of 5-phenylpent-4-enenitrile across different sectors of chemical innovation.

The future prospects for 5-phenylpent-4-enenitrile are promising, driven by ongoing advancements in synthetic chemistry and interdisciplinary research. Emerging technologies such as flow chemistry and photoredox catalysis offer new avenues for constructing complex derivatives with tailored properties. Furthermore, collaborations between academia and industry are accelerating the translation of laboratory discoveries into commercial products. As our understanding of molecular interactions deepens, compounds like 5-phenylpent-4-enenitrile will continue to play a pivotal role in shaping the future of chemical innovation.